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Compound of Interest |

Methyl 2-
Compound Name:
[(Dimethylamino)methyllbenzoate

CAS No.: 27171-87-5

Cat. No.: B2846002

Get Quote

This guide provides a comprehensive technical overview of Methyl 2-

[(Dimethylamino)methyl]benzoate, a versatile chemical intermediate. It is intended for
researchers, scientists, and professionals in the fields of organic synthesis, medicinal
chemistry, and drug development. This document will delve into the compound's chemical and
physical characteristics, outline a detailed synthesis protocol, explore its applications, and
discuss its known biological significance.

Introduction

Methyl 2-[(Dimethylamino)methyl]benzoate, also known by its synonym Methyl N,N-
dimethylanthranilate, is an ortho-substituted benzoate ester. Its structure, featuring a methyl
ester and a dimethylaminomethyl group on the aromatic ring, makes it a valuable building block
in the synthesis of more complex molecules. While its primary applications have been in the
realm of materials science, particularly in photoresist technology, its potential as a scaffold or
intermediate in the pharmaceutical industry is an area of growing interest. The presence of a
tertiary amine and an ester functional group provides two reactive centers for further chemical
modifications, allowing for the construction of diverse molecular architectures.
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Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for

its application in research and development. The key properties of Methyl 2-

[(Dimethylamino)methyl]benzoate are summarized in the table below.

Property Value Reference(s)
CAS Number 10072-05-6 [1]
Molecular Formula C10H13NO2 [2]
Molecular Weight 179.22 g/mol [2]
Appearance Colorless to yellow to green 2]
clear liquid

Boiling Point 131 °C at 11.5 mmHg [1]
Melting Point 18 °C

Density 1.1 g/cms [1]
Refractive Index 1.5555 [1]
Solubility Insoluble or poorly miscible in 1]

water.

Synthesis of Methyl 2-

[(Dimethylamino)methyl]benzoate

The synthesis of Methyl 2-[(Dimethylamino)methyl]benzoate can be achieved through the

N,N-dimethylation of Methyl 2-aminobenzoate (methyl anthranilate). A common and effective

method is reductive amination using formaldehyde as the source of the methyl groups and a

reducing agent.

Synthetic Pathway

The overall synthetic transformation is depicted below:
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Figure 1: Synthetic pathway for Methyl 2-[(Dimethylamino)methyl]benzoat te.
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Caption: Figure 1: Synthetic pathway for Methyl 2-[(Dimethylamino)methyl]benzoate.

Detailed Experimental Protocol

This protocol describes the synthesis of Methyl 2-[(Dimethylamino)methyl]benzoate from
Methyl 2-aminobenzoate via reductive amination.

Materials:

Methyl 2-aminobenzoate

o Formaldehyde (37% solution in water)

e Sodium triacetoxyborohydride (NaBH(OACc)3) or Sodium cyanoborohydride (NaBHsCN)

e Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

o Acetic acid (glacial)

e Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated aqueous NaCl solution)

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

 Rotary evaporator

o Standard laboratory glassware and magnetic stirrer
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Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve Methyl 2-
aminobenzoate (1.0 equivalent) in the chosen solvent (DCM or DCE).

» Addition of Reagents: To the stirred solution, add formaldehyde (2.2 to 2.5 equivalents). If
necessary, add a catalytic amount of glacial acetic acid to facilitate imine formation.

¢ Reduction: Slowly add the reducing agent (sodium triacetoxyborohydride or sodium
cyanoborohydride, ~1.5 equivalents) portion-wise to the reaction mixture. The addition
should be controlled to manage any effervescence or exotherm.

e Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress of
the reaction by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass
Spectrometry (LC-MS) until the starting material is consumed.

o Workup: Quench the reaction by carefully adding saturated aqueous sodium bicarbonate
solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with the
organic solvent used for the reaction.

 Purification: Combine the organic layers and wash with brine. Dry the organic layer over
anhydrous magnesium sulfate or sodium sulfate, filter, and concentrate the solvent under
reduced pressure using a rotary evaporator.

o Final Purification: The crude product can be further purified by column chromatography on
silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to
afford the pure Methyl 2-[(Dimethylamino)methyl]benzoate.

Applications in Drug Development and Organic
Synthesis

Methyl 2-[(Dimethylamino)methyl]benzoate serves as a versatile intermediate in the
synthesis of various organic molecules, including those with potential pharmaceutical
applications. The dimethylamine moiety is a common pharmacophore found in many FDA-
approved drugs, where it can influence properties such as solubility, basicity, and receptor
binding.[3]
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While specific examples of its direct use in the synthesis of marketed drugs are not widely
documented, its structural motifs are present in various biologically active compounds. For
instance, derivatives of N,N-dimethylaniline have been investigated for their potential as
pharmacological agents.[4] The core structure of Methyl 2-[(Dimethylamino)methyl]benzoate
can be a starting point for the synthesis of more complex heterocyclic systems or as a fragment
in fragment-based drug discovery.

The general utility of benzoate esters and aromatic amines in medicinal chemistry is well-
established. They are precursors to a wide range of bioactive molecules, including analgesics
and anti-inflammatory agents.[5][6]

Spectroscopic Characterization

Accurate characterization of the synthesized compound is crucial for confirming its identity and
purity. The following are expected spectroscopic data for Methyl 2-
[(Dimethylamino)methyl]benzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show signals corresponding to the
aromatic protons, the methyl ester protons, and the N,N-dimethyl protons. The aromatic
protons will likely appear as a multiplet in the range of & 7.0-8.0 ppm. The singlet for the
methyl ester protons (O-CHs) would be expected around 6 3.8-4.0 ppm, and the singlet for
the N,N-dimethyl protons (N-(CHs)2) would appear further upfield, typically around & 2.5-3.0

ppm.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the carbonyl carbon of the
ester (6 ~165-170 ppm), the aromatic carbons (& ~120-150 ppm), the methyl ester carbon
(O-CHs, 6 ~50-55 ppm), and the N,N-dimethyl carbons (N-(CHs)z, d ~40-45 ppm).

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak (M*) corresponding to the molecular
weight of the compound (179.22 g/mol ). Fragmentation patterns would likely involve the loss of
the methoxy group (-OCHs) or the dimethylamino group (-N(CH3s)z2).

Infrared (IR) Spectroscopy
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The IR spectrum will exhibit characteristic absorption bands for the functional groups present in
the molecule. Key expected peaks include: a strong C=0 stretching vibration for the ester at
approximately 1720-1740 cm~1, C-O stretching bands around 1200-1300 cm~1, and C-N
stretching vibrations. Aromatic C-H stretching will be observed above 3000 cm~2, while
aliphatic C-H stretching from the methyl groups will be seen just below 3000 cm~1.

Safety and Handling

Methyl 2-[(Dimethylamino)methyl]benzoate should be handled in a well-ventilated area,
preferably in a fume hood. Standard personal protective equipment, including safety goggles,
gloves, and a lab coat, should be worn. For detailed safety information, refer to the Safety Data
Sheet (SDS) provided by the supplier.

Conclusion

Methyl 2-[(Dimethylamino)methyl]benzoate is a valuable chemical intermediate with
established applications in materials science and potential for broader use in organic synthesis
and drug discovery. Its straightforward synthesis and the presence of versatile functional
groups make it an attractive starting material for the creation of novel and complex molecules.
Further exploration of its utility in medicinal chemistry could lead to the development of new
therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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